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Compound of Interest

Compound Name: 4-Methyl-1-pentene

Cat. No.: B008377 Get Quote

An In-Depth Technical Guide to 4-Methyl-1-pentene: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental properties is paramount. This guide provides a focused overview of

the molecular weight and chemical formula of 4-methyl-1-pentene.

Quantitative Data Summary
The essential quantitative data for 4-methyl-1-pentene is summarized in the table below for

clear and easy reference.

Property Value

Molecular Formula C6H12[1][2][3][4]

Molecular Weight 84.16 g/mol [1][2][3]

Molar Mass 84.162 g·mol⁻¹[2]

Experimental Protocols
The determination of the molecular formula and weight of 4-methyl-1-pentene is rooted in

fundamental analytical chemistry techniques.
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Mass Spectrometry: High-resolution mass spectrometry is a primary method for determining

the elemental composition and molecular weight of a compound. In this technique, a sample of

4-methyl-1-pentene is ionized, and the mass-to-charge ratio of the resulting ions is measured.

The molecular ion peak would correspond to the molecular weight of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to

elucidate the structure of the molecule. By analyzing the chemical shifts, integration, and

coupling patterns, the connectivity of the atoms can be determined, confirming the structure of

4-methyl-1-pentene and thus its molecular formula.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's name to its structural

representation, chemical formula, and ultimately its calculated molecular weight.

4-Methyl-1-pentene

Chemical Structure
(CH3)2CHCH2CH=CH2

Molecular Formula
C6H12

Molecular Weight
84.16 g/mol

Click to download full resolution via product page

Caption: Logical progression from name to molecular weight.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b008377?utm_src=pdf-body
https://www.benchchem.com/product/b008377?utm_src=pdf-body
https://www.benchchem.com/product/b008377?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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